2-{[4-(4-methylpiperazin-1-yl)pyrimidin-2-yl]sulfanyl}-N-(2-methylpropyl)acetamide

• IUPAC Name: 2-[4-(4-methylpiperazin-1-yl)pyrimidin-2-yl]sulfanyl-N-(2-methylpropyl)acetamide
• InChI: InChI=1S/C15H25N5OS/c1-12(2)10-17-14(21)11-22-15-16-5-4-13(18-15)20-8-6-19(3)7-9-20/h4-5,12H,6-11H2,1-3H3,(H,17,21)
• InChI Key: AKYOWHVLXQJQFL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)CSC1=NC=CC(=N1)N2CCN(CC2)C
• Molecular Formula: C15H25N5OS
• Molecular Weight: 323.5 g/mol

Description

The compound is a complex organic molecule that contains a pyrimidine ring, a piperazine ring, and an acetamide group. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms. Acetamide (ethanamide) is an organic compound with the formula CH3CONH2. It is the simplest amide derived from acetic acid.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without more specific information or an X-ray crystallography study, it’s difficult to determine the exact structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on the functional groups present in the molecule. For example, the amide group might undergo hydrolysis under acidic or basic conditions, and the pyrimidine ring might participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of polar functional groups like the amide might make it soluble in polar solvents.

Mechanism of Action

Target of Action

The primary target of this compound is tyrosine kinases . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play pivotal roles in cell growth, differentiation, metabolism, and apoptosis .

Mode of Action

The compound specifically inhibits the activity of tyrosine kinases . It binds to an inactive Abelson tyrosine kinase domain characteristic for this gene through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . This binding inhibits the kinase activity, leading to a decrease in the phosphorylation of downstream proteins, thereby disrupting the signal transduction pathways .

Biochemical Pathways

The inhibition of tyrosine kinases affects multiple biochemical pathways. These pathways are primarily involved in cell growth and differentiation. By inhibiting tyrosine kinases, the compound can disrupt these pathways, potentially leading to the inhibition of cell growth and proliferation .

Result of Action

The result of the compound’s action is the inhibition of cell growth and proliferation, due to the disruption of tyrosine kinase-mediated signal transduction pathways . This can lead to the death of rapidly dividing cells, such as cancer cells .

Future Directions

The future research directions would depend on the current state of research on this compound. If it’s a new compound, initial studies might focus on determining its physical and chemical properties, biological activity, and potential applications.